Cas no 1204-36-0 (2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)-
• CAS No: 1204-36-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00069018
• CID: 1213532
• PubChem ID: 6951385
• Update Time: 2025-05-19

2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)-
• 1-(3-hydroxyphenyl)pyrrolidine-2,5-dione
• m-succinimidophenol
• N-(3-Hydroxyphenyl)succinimide
• CS-16008
• F52453
• JKQLQZKMBVUJCI-UHFFFAOYSA-N
• Z111685962
• SCHEMBL5303951
• MFCD00069018
• AKOS002845293
• DTXSID60426242
• Oprea1_173239
• SY327648
• EN300-76281
• 1204-36-0
• CS-0084030
• BAA20436

• MDL： MFCD00069018
• Inchi： 1S/C10H9NO3/c12-8-3-1-2-7(6-8)11-9(13)4-5-10(11)14/h1-3,6,12H,4-5H2
• InChI Key： JKQLQZKMBVUJCI-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)-

Introduction to 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) and Its Significance in Modern Chemical Biology

2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) (CAS No: 1204-36-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinedione class, which is known for its versatility in pharmaceutical and agrochemical applications. The presence of both a pyrrolidine ring and a hydroxyl-substituted phenyl group imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and material science research.

The molecular structure of 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) features a six-membered ring containing nitrogen, with substituents at the 2- and 5-positions that enhance its reactivity and functionality. The hydroxyl group on the phenyl ring at position 1 introduces polarity and potential hydrogen bonding capabilities, which can influence interactions with biological targets. This structural motif has been explored in various contexts, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

Recent research has highlighted the compound's role in medicinal chemistry, particularly in the development of novel bioactive molecules. The pyrrolidinedione core is a privileged scaffold that has been utilized in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific enzymatic pathways implicated in disease progression. The hydroxylphenyl group further enhances these properties by enabling selective binding to biological targets, thereby increasing the therapeutic index of potential drug candidates.

The synthesis of 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the condensation of 3-hydroxybenzaldehyde with a suitable pyrrolidine derivative under acidic conditions. This reaction typically proceeds via a Knoevenagel condensation followed by cyclization to form the pyrrolidinedione ring. The choice of reagents and reaction conditions can be optimized to achieve high yields and purity, making this compound accessible for further functionalization.

In addition to its pharmaceutical relevance, 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) has been investigated for its potential applications in material science. The compound's ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The nitrogen and oxygen donor sites on the molecule can act as ligands, facilitating the formation of stable metal complexes that exhibit unique catalytic or spectroscopic properties. Such applications underscore the broad utility of this heterocyclic compound beyond traditional pharmaceutical contexts.

The biological activity of 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) has been further elucidated through computational studies and experimental assays. Molecular modeling techniques have been employed to predict binding modes of this compound with target proteins, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed these predictions and demonstrated the compound's efficacy in modulating specific biological pathways. These findings have laid the groundwork for further optimization efforts aimed at improving potency and selectivity.

The development of novel derivatives of 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) continues to be an active area of research. Chemists are exploring various strategies to modify the core structure while retaining or enhancing biological activity. These strategies include introducing additional functional groups such as amides or esters, which can alter solubility and metabolic stability. Additionally, computational methods such as virtual screening are being used to identify promising derivatives before they are synthesized in the laboratory.

The environmental impact of synthesizing and using 2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) is also a consideration in modern chemical biology research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These approaches align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical processes while maintaining high standards of efficiency and yield.

In conclusion,2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl) (CAS No: 1204-36-0) is a versatile compound with significant potential in both pharmaceuticals and material science. Its unique structural features enable diverse applications ranging from drug discovery to catalysis. Ongoing research continues to uncover new aspects of its biology and chemistry, reinforcing its importance as a building block for innovative chemical solutions.